Cas no 1326813-04-0 (8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product name: 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326813-04-0
• MF: C₂₀H₂₈N₂O₄
• MW: 360.447325706482
• MDL: MFCD19706547
• CID: 4694742

8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706547
• Inchi： 1S/C20H28N2O4/c1-19(2,3)18(25)22-16(17(23)24)14-26-20(22)9-11-21(12-10-20)13-15-7-5-4-6-8-15/h4-8,16H,9-14H2,1-3H3,(H,23,24)
• InChI Key： NLRZTWFWKHYCTE-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C(C)(C)C)=O)C21CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 528
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 548.8±50.0 °C at 760 mmHg
• Flash Point: 285.7±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326813-04-0): A Comprehensive Overview

8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326813-04-0) is a specialized organic compound with a unique spirocyclic structure that has garnered significant interest in pharmaceutical and chemical research. This compound belongs to the class of spirocyclic compounds, which are known for their structural complexity and potential applications in drug discovery. The presence of both benzyl and carboxylic acid functional groups in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is C21H28N2O4, with a molecular weight of approximately 372.46 g/mol. Its spiro[4.5]decane core contributes to its three-dimensional rigidity, which is often desirable in medicinal chemistry for enhancing binding affinity to biological targets. Researchers are particularly interested in this compound due to its potential as a building block for designing novel therapeutics, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

One of the most frequently asked questions about 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its stability is generally good under standard laboratory conditions, though it should be stored in a cool, dry environment to prevent degradation.

In recent years, the demand for spirocyclic compounds like 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has surged due to their applications in drug discovery and material science. The compound's unique structure allows it to interact with biological targets in ways that linear or simpler cyclic compounds cannot, making it a valuable tool for medicinal chemists. Additionally, its potential use in catalysis and chiral synthesis has been explored, further broadening its utility.

The synthesis of 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often employ protecting group strategies to ensure the selective modification of specific functional groups without affecting others. The compound's carboxylic acid moiety, for instance, can be further derivatized to form esters or amides, expanding its applicability in synthetic chemistry.

From a commercial perspective, 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the purity and scale required. For those seeking alternatives or derivatives, compounds with similar spirocyclic frameworks or functional group profiles may also be of interest.

In conclusion, 8-Benzyl-4-(2,2-dimethylpropanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326813-04-0) represents a fascinating example of how complex molecular architectures can drive innovation in chemistry and pharmacology. Its unique structure, combined with its potential applications, makes it a compound worth watching in the evolving landscape of synthetic chemistry and drug development. As research continues, we can expect to see even more creative uses for this and related spirocyclic compounds in the years to come.